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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602

Essential Safety and Handling Guide for
Chlorodiisopropylphosphine

Chlorodiisopropylphosphine is a highly reactive and hazardous organophosphorus
compound utilized in various chemical syntheses, including the preparation of phosphine
ligands.[1][2][3] Due to its hazardous nature, stringent adherence to safety protocols is
imperative to ensure the well-being of laboratory personnel and the integrity of the research.
This guide provides comprehensive, step-by-step procedures for the safe handling, storage,
and disposal of Chlorodiisopropylphosphine.

Hazard Identification and Physical Properties

Chlorodiisopropylphosphine is classified as a highly flammable liquid and vapor that causes
severe skin burns and eye damage.[4] It is also sensitive to air and moisture.[5]

Table 1: GHS Hazard Summary

Hazard Class Hazard Statement

Flammable liquids (Category 2) H225: Highly flammable liquid and vapour[4][6]

H314: Causes severe skin burns and eye

Skin corrosion/irritation (Category 1B)
damage[4][6]
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Table 2: Physical and Chemical Properties

Property

Value

Molecular Formula

CeH14CIP[3]

Molecular Weight 152.60 g/mol [4][7]

Appearance Colorless to light yellow clear liquid[8]
Boiling Point 158 °C[8] (69 °C / 33 mmHg)

Flash Point 4 °C (39.2 °F) - closed cup[7][8]
Density 0.959 g/mL at 25 °C

Storage Temperature

Refrigerated (0-10°C)[8]

Operational Plan: Handling and Use

This section outlines the procedural, step-by-step guidance for the safe handling of

Chlorodiisopropylphosphine.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The minimum required PPE

includes:

o Eye and Face Protection: Wear chemical safety goggles and a face shield that comply with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[5]

e Skin Protection:

[¢]

Gloves: Wear chemical-impermeable gloves (e.qg., nitrile or neoprene).[6] Always inspect

gloves before use and remove them correctly to avoid skin contact.

[¢]

[¢]

Lab Coat: A flame-retardant lab coat is mandatory.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] For

tasks with a higher risk of splashing, a chemical-resistant apron is recommended.
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Respiratory Protection: All handling must be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[5] If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved respirator is required.[5]

Experimental Protocol: Step-by-Step Handling

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment, including syringes, needles, cannulas, and glassware.
Ensure all glassware is oven-dried to remove moisture.

Have an appropriate quenching agent (e.g., isopropanol) and spill kit readily available.

Place an inert absorbent material in the work area to contain any potential spills.[5]

Ensure all ignition sources are removed from the vicinity.[6] Use non-sparking tools and
explosion-proof equipment.[5][9]

Handling the Chemical:

Work exclusively within the chemical fume hood.

The container of Chlorodiisopropylphosphine should be kept tightly closed and stored
under an inert atmosphere (e.g., argon or nitrogen).[5]

To transfer the liquid, use inert gas techniques (e.g., a syringe or cannula). Do not open the
bottle directly to the atmosphere.

Ground and bond the container and receiving equipment to prevent static discharge.[9]

Add the chemical slowly and carefully to the reaction mixture.

Avoid any contact with water, as it reacts with Chlorodiisopropylphosphine.[5]

Post-Handling:

Tightly seal the Chlorodiisopropylphosphine container under an inert atmosphere.
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» Decontaminate any equipment that has come into contact with the chemical. Rinse syringes
and needles with a suitable solvent (e.g., anhydrous toluene or THF) followed by a
guenching agent like isopropanol.

e Thoroughly wash hands and any exposed skin after handling.[5]

Logistical Plan: Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Plan

o Store Chlorodiisopropylphosphine in a cool, dry, and well-ventilated area designated for
flammable and corrosive materials.[5]

o Keep the container tightly closed and under an inert atmosphere to protect it from air and
moisture.[5]

o Store away from heat, sparks, open flames, and other ignition sources.[8][9]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan

o All waste containing Chlorodiisopropylphosphine must be treated as hazardous waste.
o Collect waste in a suitable, closed, and properly labeled container.[5]

» Dispose of the contents and container at an approved waste disposal plant.[9] Do not mix
with other waste streams unless compatibility is confirmed.

o Contaminated clothing should be washed before reuse.[9]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

e Spill:
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o Evacuate personnel from the immediate area and ensure it is well-ventilated.[6]
o Remove all sources of ignition.[5]

o Contain the spill using an inert absorbent material (e.g., dry sand or earth). Do not use
combustible materials like sawdust.

o Do not expose the spill to water.[5]

o Collect the absorbed material using non-sparking tools and place it in a closed container
for disposal.[5]

o First Aid:

[¢]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate
medical attention.[5]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5]

o Fire:

o Use COz, dry chemical, dry sand, or alcohol-resistant foam to extinguish the fire.[5] Water
may be ineffective and can react with the chemical.

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of
Chlorodiisopropylphosphine.
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Caption: Workflow for safe handling of Chlorodiisopropylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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